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This guide provides researchers, scientists, and drug development professionals with best

practices for tracking corrigenda, errata, and retractions in their field of research. Maintaining

awareness of post-publication amendments is critical for research integrity and the

advancement of science.

Frequently Asked Questions (FAQs)
Q1: What is the difference between a corrigendum, an erratum, and a retraction?

A corrigendum is a notification of a significant error made by the authors of an article.[1] An

erratum, on the other hand, corrects a significant error introduced by the journal during the

production process.[1] Retractions are issued for more serious issues that invalidate the

findings or conclusions of a paper, such as scientific misconduct or major errors.[2][3]

Q2: Why is it crucial to track corrigenda?

Tracking corrigenda is essential for several reasons:

Scientific Accuracy: Ensures that your research is based on the most accurate and up-to-

date information.

Research Integrity: Citing retracted or corrected work without acknowledging the changes

can undermine the credibility of your own research.
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Avoiding wasted resources: Prevents building upon flawed or invalidated findings, saving

time and resources in drug development and experimental research.

Q3: How can I be notified of corrections to a paper I have cited?

Several strategies can help you stay informed:

Journal Alerts: Many journals offer email alerts for corrections to specific articles.

Database Searching: Periodically search databases like PubMed and Web of Science for the

articles you have cited, as correction notices are indexed and linked to the original records.

[4]

Reference Management Software: Some reference managers are developing features to

automatically track and flag publications with associated corrigenda or retractions.

Author Alerts: Set up alerts for key authors in your field on platforms like Google Scholar to

be notified of their new publications, which may include corrections to their previous work.[5]

Q4: What should I do if I find an error in my own published paper?

If you discover an error in your published work, you should contact the journal's editorial office

as soon as possible.[6] The corresponding author is typically responsible for coordinating with

all co-authors to reach a consensus before requesting a correction.[6]

Q5: Does a corrigendum invalidate the entire study?

Not necessarily. A corrigendum addresses specific errors that could impact the interpretation

of the article but where the overall scholarly integrity and main findings remain intact.[6]

Retractions, however, are issued when the core conclusions of the paper are found to be

unreliable.[3]

Troubleshooting Guides
Issue: I am conducting a systematic review or meta-analysis. How do I handle corrigenda for

the included studies?

Solution:
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Proactive Searching: During your literature search, actively look for any published

corrections, errata, or retractions associated with the studies you are screening.

Assess the Impact: Carefully evaluate the nature of the correction. Determine if the error

affects the data or conclusions that you are extracting for your analysis.

Document Everything: In your review protocol and final manuscript, transparently document

any corrigenda you identified and how you handled them in your analysis. This may involve

correcting data points, excluding a study, or noting the potential impact in your discussion.

Cite Both: When citing the study, it is good practice to cite both the original paper and the

correction notice.

Issue: I've built a research project based on a study that has now been retracted. What are my

next steps?

Solution:

Halt and Assess: Immediately pause any experiments or work that is directly reliant on the

retracted findings.

Thoroughly Review the Retraction Notice: Understand the specific reasons for the retraction.

[3] Was it due to honest error or scientific misconduct? This context is crucial.

Evaluate the Impact on Your Work: Determine which parts of your project are affected. Can

any of your preliminary findings be salvaged, or is the entire premise undermined?

Consult with Mentors and Colleagues: Discuss the situation with your principal investigator,

lab head, or trusted colleagues. They can provide guidance and support.

Pivot Your Research: Based on your assessment, you may need to redesign your project,

seek alternative foundational studies, or, in some cases, discontinue the project.

Transparent Reporting: If you have already presented or published preliminary data based

on the retracted study, it is important to issue a correction or clarification to ensure the

integrity of the scientific record.
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Data on Post-Publication Notices
While specific numbers vary greatly by field and journal, the overall rate of correction is a small

but important fraction of the scientific literature. Multidisciplinary journals often have higher

correction rates, which may reflect a greater scrutiny from a wider audience.[7]

Type of Notice Primary Reason Who Initiates
Impact on Original
Article

Corrigendum Error by the author(s) Author(s)

Corrects a part of the

article; original

remains valid.

Erratum Error by the publisher Publisher

Corrects a part of the

article; original

remains valid.

Retraction
Serious flaws,

misconduct

Author(s), institution,

or editor

Invalidates the article;

original is marked as

retracted.[2][3]

Expression of

Concern

Inconclusive evidence

of misconduct
Editor

Alerts readers to

potential issues while

an investigation is

ongoing.

Experimental Protocols: Workflow for Tracking
Corrigenda
This section outlines a systematic workflow for researchers to proactively track corrections in

their field.

Protocol 1: Proactive Corrigenda Tracking Workflow
This protocol describes a systematic process for individual researchers to stay updated on

corrections to key papers in their field.
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Workflow for Proactive Corrigenda Tracking

Identify Key Publications in Your Field

Set Up Alerts for Key Publications & Authors
(e.g., Google Scholar, Journal Websites) Regularly Screen Reference Lists of New Papers Periodically Search Databases (e.g., PubMed)

for Corrigenda of Cited Works

Update Your Reference Library with Correction Notices

Assess Impact of Correction on Your Research

Incorporate Corrected Information into Your Work

Click to download full resolution via product page

Caption: A workflow for individual researchers to proactively track corrigenda.

Protocol 2: Publisher's Workflow for Handling
Corrections
This protocol outlines the typical steps a publisher takes when a potential error in a published

article is reported.
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Publisher's Workflow for Handling Corrections

Error Reported by Author, Reader, or Editor

Initial Assessment by Editorial Team

Investigation with Authors & Institutions

Decision on Action
(Correction, Retraction, etc.)

Publish Notice (Corrigendum, Retraction, etc.)

Link Notice to Original Article Update Indexing in Databases

Click to download full resolution via product page

Caption: A typical workflow for publishers handling post-publication corrections.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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